Cas no 431047-37-9 (BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL-)

BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL- structure
431047-37-9 structure
Product Name:BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL-
CAS No:431047-37-9
MF:C13H11FO
MW:202.224247217178
CID:3367234
PubChem ID:15526305
Update Time:2025-04-21

BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL-
    • HS-5776
    • 431047-37-9
    • 1-(4-Fluorophenoxy)-2-methylbenzene
    • SCHEMBL3755350
    • 1-(4-Fluorophenoxy)-2-methyl benzene
    • (4-Fluorophenyl)(2-methylphenyl) ether
    • Inchi: 1S/C13H11FO/c1-10-4-2-3-5-13(10)15-12-8-6-11(14)7-9-12/h2-9H,1H3
    • InChI Key: MUTKBKUXNYJYHW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 202.079393132g/mol
  • Monoisotopic Mass: 202.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2Ų
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